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Compound of Interest

[1-(2-Fluoro-phenyl)-cyclopropyl]-
Compound Name:

methanol
CAS No.: 886366-22-9
Cat. No.: B12613084

Get Quote

Part 1: Executive Summary & Compound Identity[1]

[1-(2-Fluoro-phenyl)-cyclopropyl]-methanol (CAS 886366-22-9) is a critical chiral building
block, most notably serving as a key intermediate in the synthesis of Prasugrel, a
thienopyridine class platelet inhibitor.[1]

In drug development, this molecule presents a unique solubility challenge due to the
juxtaposition of a lipophilic fluorophenyl ring and a strained, hydrophobic cyclopropyl moiety
against a hydrophilic hydroxymethyl group. Understanding its solubility profile is not merely an
analytical exercise but a requirement for optimizing yield during nucleophilic substitution
reactions and subsequent purification via crystallization.

Physicochemical Baseline
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Property Value /| Description

CAS Number 886366-22-9

Molecular Formula Ci0H12FO

Molecular Weight 166.19 g/mol

Physical State Low-melting solid or viscous oil (ambient)
Predicted LogP 2.1 — 2.5 (Lipophilic)

pKa >15 (Neutral Alcohol)

1,1-disubstituted cyclopropane; ortho-fluorine
Key Structural Features o
substitution

Part 2: Solubility Profile & Solvent Classification[1]

The solubility of [1-(2-Fluoro-phenyl)-cyclopropyl]-methanol is governed by the competition
between the hydrophobic bulk of the fluorophenyl-cyclopropyl scaffold and the hydrogen-
bonding capability of the primary alcohol.[1]

Aqueous Solubility & pH Dependency[3]

o Water:Practically Insoluble (< 0.1 mg/mL).

o Mechanism:[1] The hydrophobic surface area of the fluorophenyl and cyclopropyl groups
overwhelms the single hydroxyl group.

» pH Effect: Negligible. As a neutral alcohol, the compound does not ionize in the physiological
pH range (1-14). Solubility will not significantly change with pH buffers unless extreme
conditions (super-acids/bases) induce chemical degradation (e.g., ring opening).

Organic Solvent Profile

The following classification guides solvent selection for reaction monitoring (LCMS) and
purification (crystallization).
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Solvent Class Solubility Rating Process Utility

Primary solvents for reaction
Alcohols (MeOH, EtOH, IPA) High (> 100 mg/mL) and transfers.[1] Good for

"Solvent" in crystallization.

_ _ Excellent for extraction from
Chlorinated (DCM, Chloroform)  High (> 100 mg/mL)
agueous workups.

] Preferred for nucleophilic
Polar Aprotic (DMSO, DMF,

High (> 100 mg/mL) substitution reactions; difficult
ACN)

to remove.

Ideal for extraction and as the
Esters (Ethyl Acetate, IPAC) Moderate to High "Good Solvent” in

recrystallization.

Temperature-dependent.[1]
Aromatics (Toluene) Moderate High solubility at >60°C;
moderate at 20°C.

Anti-solvent. Critical for forcing
Alkanes (Hexane, Heptane) Low (< 5 mg/mL) o o
precipitation/crystallization.

Part 3: Experimental Protocol (Self-Validating
System)

To determine the exact solubility limit for your specific batch (which may vary with polymorphic
form or purity), use this Thermodynamic Equilibrium Protocol. This method is superior to kinetic
estimation because it accounts for the slow dissolution kinetics typical of crystalline
intermediates.

Workflow Visualization

The following diagram outlines the decision logic for solubility screening and solvent selection.
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Critical Parameters

Start: Solid Sample
CAS 886366-22-9

Temp: 25°C vs 50°C Equilibration: 24h

Add 10 vol solvent

Step 1: Visual Screening
(Solvent Addition)

l

Dissolved?

Step 2: HPLC Quantitation

(Saturated Supernatant) Yes (High Sol

Validation Exact mg/mL Data

Alternative: Gravimetric
(Evaporation)

Process Decision

Click to download full resolution via product page

Caption: Logical workflow for determining thermodynamic solubility limits, distinguishing
between high-solubility qualitative checks and quantitative saturation points.

Step-by-Step Methodology

1. Preparation of Saturated Solutions (Shake-Flask Method)
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Action: Weigh approx. 50 mg of [1-(2-Fluoro-phenyl)-cyclopropyl]-methanol into a 4 mL
glass vial.

Solvent Addition: Add 250 uL of the target solvent (Water, MeOH, Toluene, Hexane).

Observation:

o Clear Solution: Solubility is >200 mg/mL. Stop.

o Suspension: Solubility is <200 mg/mL. Proceed.

Equilibration: Agitate at 25°C (or target process temp) for 24 hours at 750 rpm. Why? This
ensures the solid-liquid equilibrium is reached, avoiding supersaturation errors.[1]

. Phase Separation

Action: Centrifuge the suspension at 10,000 rpm for 5 minutes (or filter through a 0.22 pm
PTFE filter).

Critical Check: Ensure the filtrate is perfectly clear. Any turbidity indicates micro-crystals that
will skew results high.

. Quantification (HPLC-UV)

Dilution: Dilute the supernatant 100x with Acetonitrile/Water (50:50).

Analysis: Inject onto a C18 column (e.g., Agilent Zorbax Eclipse Plus).

o Mobile Phase: ACN/Water gradient (typical retention time ~4-6 min due to lipophilicity).[1]

o Detection: UV at 210 nm (general) or 254 nm (phenyl ring absorption).

Calculation: Compare peak area against a 5-point standard curve (0.1 — 1.0 mg/mL).

Part 4: Process Implications (Crystallization &
Extraction)[1]
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The solubility profile dictates the purification strategy. For [1-(2-Fluoro-phenyl)-cyclopropyl]-
methanol, a Cooling + Anti-solvent Crystallization is most effective.[1]

» Extraction: Following synthesis, quench the reaction with water and extract into DCM or
Ethyl Acetate. The compound will partition almost exclusively into the organic layer (LogP >
2).

o Crystallization System:

[e]

Dissolve crude oil in warm Ethyl Acetate or Toluene (50-60°C).

o

Slowly add Hexane or Heptane (Anti-solvent) until slight turbidity persists.

[¢]

Cool slowly to 0-5°C.

o

Result: The hydrophobic cyclopropyl-fluorophenyl core drives precipitation in the non-polar
environment, yielding high-purity solids.[1]

References
e Compound Identification & Properties
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o Google Patents. Process for the preparation of Prasugrel and its intermediates.
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Acetate/Hexane systems. Link
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o Sigma-Aldrich. [1-(2-Chlorophenyl)cyclopropyl]methanol.[1] Provides physical state (Solid)
and handling data for the chloro-analog, validating the lipophilic nature of the scaffold.
Link[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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